1H-Imidazol-2-amine, 4,5-dihydro-N-(2,6-dichlorophenyl)-1-(3-pyridinylcarbonyl)-

• CAS RN: 80026-34-2
• Molecular Formula: C15H12Cl2N4O
• Molecular Weight: 335.2 g/mol
• IUPAC Name: [2-(2,6-dichloroanilino)-4,5-dihydroimidazol-1-yl]-pyridin-3-ylmethanone
• InChI: InChI=1S/C15H12Cl2N4O/c16-11-4-1-5-12(17)13(11)20-15-19-7-8-21(15)14(22)10-3-2-6-18-9-10/h1-6,9H,7-8H2,(H,19,20)
• InChI Key: SXTLDQYWSNSFBS-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)NC2=C(C=CC=C2Cl)Cl)C(=O)C3=CN=CC=C3

Description

1H-Imidazol-2-amine, 4,5-dihydro-N-(2,6-dichlorophenyl)-1-(3-pyridinylcarbonyl)- is a useful research compound. Its molecular formula is C15H12Cl2N4O and its molecular weight is 335.2 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

4.15 g (24 millimoles) of nicotinoylimidazolide and 4.6 g (20 millimoles) of 2-(2',6'-dichlorophenylamino)-2-imidazoline in 100 ml of absolute toluene are refluxed for 3 hours. The mixture is then concentrated to dryness on a rotary evaporator and the residue is worked up as described in Example 41. 2.9 g of pure 1-nicotinoyl-2-(2',6'-dichlorophenylamino)-2-imidazoline of melting point 172.5°-173.5° C. are obtained; the material is identical with the product obtained according to Example 1.

Synthesis routes and methods II

Procedure details

3.40 g (50 millimoles) of imidazole are dissolved in 25 ml of absolute tetrahydrofuran, a solution of 3.54 g (25 millimoles) of nicotinoyl chloride in 25 ml of absolute tetrahydrofuran is added dropwise at room temperature, and the mixture is stirred for a further 2 hours. The imidazole hydrochloride which has precipitated is then filtered off, the filter residue is washed with a small amount of anhydrous tetrahydrofuran, the combined filtrates are added to a solution of 4.6 g (20 millimoles) of 2-(2',6'-dichlorophenylamino)-2-imidazoline in 25 ml of absolute tetrahydrofuran, and the mixture is stirred overnight. The solvent is then stripped off under reduced pressure on a rotary evaporator and the residue is twice recrystallized from isopropanol. 4.8 g of pure 1-nicotinoyl-2-(2',6'-dichlorophenylamino)-2-imidazoline of melting point 172.5°-174° C. are obtained; the material is identical with the product described in Example 1.

Synthesis routes and methods III

Procedure details

5.5 g (44.7 millimoles) of nicotinic acid are dissolved in 800 ml of absolute tetrahydrofuran, 7.3 g (45 millimoles) of N,N'-carbonyldiimidazole are added and the mixture is stirred for 45 minutes at room temperature. A solution of 10.3 g (44.7 millimoles) of 2-(2',6'-dichlorophenylamino)-2-imidazoline in 200 ml of absolute tetrahydrofuran is then added dropwise, with continued stirring, and the mixture is left to stand overnight at room temperature. Thereafter, the reaction solution is freed from solvent on a rotary evaporator, 200 ml of an 0.5% strength sodium bicarbonate solution are added to the residue, and the product which precipitates is filtered off and washed with water. After drying, the crude product is recrystallized from isopropanol. 7.2 g of 1-nicotinoyl-2-(2',6'-dichlorophenylamino)-2-imidazoline, melting point 173°-174° C., are obtained.